Cas no 2172393-32-5 (tert-butyl N-6-(aminomethyl)pyridin-3-yl-N-1-(methylsulfanyl)propan-2-ylcarbamate)

• Product Name: tert-butyl N-6-(aminomethyl)pyridin-3-yl-N-1-(methylsulfanyl)propan-2-ylcarbamate
• CAS No: 2172393-32-5
• MF: C₁₅H₂₅N₃O₂S
• MW: 311.442902326584
• CID: 6195930
• PubChem ID: 165806943
• Update Time: 2025-10-28

tert-butyl N-6-(aminomethyl)pyridin-3-yl-N-1-(methylsulfanyl)propan-2-ylcarbamate Chemical and Physical Properties

Names and Identifiers

• tert-butyl N-6-(aminomethyl)pyridin-3-yl-N-1-(methylsulfanyl)propan-2-ylcarbamate
• 2172393-32-5
• tert-butyl N-[6-(aminomethyl)pyridin-3-yl]-N-[1-(methylsulfanyl)propan-2-yl]carbamate
• EN300-1274308

• Inchi： 1S/C15H25N3O2S/c1-11(10-21-5)18(14(19)20-15(2,3)4)13-7-6-12(8-16)17-9-13/h6-7,9,11H,8,10,16H2,1-5H3
• InChI Key： PDMCTLAAWYJRNP-UHFFFAOYSA-N
• SMILES： S(C)CC(C)N(C(=O)OC(C)(C)C)C1C=NC(CN)=CC=1

Computed Properties

• Exact Mass: 311.16674822g/mol
• Monoisotopic Mass: 311.16674822g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 21
• Rotatable Bond Count: 7
• Complexity: 333
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 93.8Ų

Additional information on tert-butyl N-6-(aminomethyl)pyridin-3-yl-N-1-(methylsulfanyl)propan-2-ylcarbamate

Comprehensive Overview of tert-butyl N-6-(aminomethyl)pyridin-3-yl-N-1-(methylsulfanyl)propan-2-ylcarbamate (CAS No. 2172393-32-5)

In the realm of organic chemistry and pharmaceutical research, tert-butyl N-6-(aminomethyl)pyridin-3-yl-N-1-(methylsulfanyl)propan-2-ylcarbamate (CAS No. 2172393-32-5) has emerged as a compound of significant interest. This molecule, characterized by its unique pyridine and carbamate functional groups, is widely studied for its potential applications in drug discovery and material science. Researchers are particularly intrigued by its structural versatility, which allows for modifications to enhance bioavailability and target specificity.

The compound's CAS number 2172393-32-5 serves as a critical identifier in chemical databases, ensuring accurate tracking and regulatory compliance. Its tert-butyl and methylsulfanyl moieties contribute to its stability and reactivity, making it a valuable intermediate in synthetic chemistry. Recent studies highlight its role in the development of small-molecule inhibitors and proteolysis-targeting chimeras (PROTACs), aligning with the growing demand for precision medicine.

One of the most searched questions in the field revolves around the synthesis of tert-butyl N-6-(aminomethyl)pyridin-3-yl-N-1-(methylsulfanyl)propan-2-ylcarbamate. Researchers often seek optimized protocols for its preparation, emphasizing green chemistry principles to reduce environmental impact. The compound's aminomethyl pyridine core is also a focal point, as it mimics bioactive motifs found in FDA-approved drugs, sparking interest in structure-activity relationship (SAR) studies.

From an industrial perspective, CAS 2172393-32-5 is gaining traction due to its compatibility with high-throughput screening (HTS) platforms. Its modular design enables rapid derivatization, addressing the need for diverse chemical libraries in early-stage drug discovery. Additionally, the carbamate linkage in its structure is a hotspot for enzymatic cleavage, a feature exploited in prodrug strategies to improve therapeutic efficacy.

In the context of AI-driven drug design, this compound exemplifies how computational tools can predict molecular interactions and optimize lead compounds. Searches for "tert-butyl carbamate derivatives in medicinal chemistry" have surged, reflecting the broader shift toward rational drug design. Furthermore, its methylsulfanyl group is often discussed in forums exploring sulfur-containing pharmacophores, a trending topic due to their role in modulating protein-ligand binding.

Environmental and safety considerations are also paramount. While tert-butyl N-6-(aminomethyl)pyridin-3-yl-N-1-(methylsulfanyl)propan-2-ylcarbamate is not classified as hazardous, its handling requires adherence to Good Laboratory Practices (GLP). This aligns with the increasing emphasis on sustainable chemistry and occupational health in research settings.

Looking ahead, the compound's potential in cancer therapeutics and neurodegenerative disease research is under active investigation. Its pyridylamine scaffold, combined with the carbamate functionality, offers a promising template for designing next-generation therapeutics. As the scientific community continues to explore its applications, CAS 2172393-32-5 remains a cornerstone in the intersection of chemistry and biology.